Cas no 1601894-74-9 (2-(2,6-dimethoxyphenyl)-2-methylpropan-1-amine)

• Product Name: 2-(2,6-dimethoxyphenyl)-2-methylpropan-1-amine
• CAS No: 1601894-74-9
• MF: C₁₂H₁₉NO₂
• MW: 209.2847635746
• CID: 6394473
• PubChem ID: 116811354
• Update Time: 2025-05-21

2-(2,6-dimethoxyphenyl)-2-methylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2,6-dimethoxyphenyl)-2-methylpropan-1-amine
• 1601894-74-9
• EN300-1859156

• Inchi： 1S/C12H19NO2/c1-12(2,8-13)11-9(14-3)6-5-7-10(11)15-4/h5-7H,8,13H2,1-4H3
• InChI Key： RVPLGKLZCJUEHC-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=C(C=1C(C)(C)CN)OC

Computed Properties

• Exact Mass: 209.141578849g/mol
• Monoisotopic Mass: 209.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 44.5Ų

Additional information on 2-(2,6-dimethoxyphenyl)-2-methylpropan-1-amine

2-(2,6-Dimethoxyphenyl)-2-methylpropan-1-amine: A Comprehensive Overview

The compound with CAS No. 1601894-74-9, commonly referred to as 2-(2,6-dimethoxyphenyl)-2-methylpropan-1-amine, is a fascinating molecule with a diverse range of applications in various fields. This compound has garnered significant attention in recent years due to its unique chemical properties and potential uses in pharmaceuticals, materials science, and beyond. In this article, we will delve into the structural characteristics, synthesis methods, applications, and the latest research findings related to this compound.

Chemical Structure and Properties

2-(2,6-Dimethoxyphenyl)-2-methylpropan-1-amine is an organic compound with a complex structure that combines aromatic and amine functionalities. The molecule consists of a central propane backbone substituted with a 2-methyl group and a 2,6-dimethoxyphenyl group. The presence of the dimethoxyphenyl group introduces significant steric hindrance and electronic effects, which influence the compound's reactivity and solubility. Recent studies have highlighted the importance of these structural features in determining the molecule's behavior in different chemical environments.

Synthesis and Characterization

The synthesis of 2-(2,6-dimethoxyphenyl)-2-methylpropan-1-amine involves a multi-step process that typically begins with the preparation of the dimethoxyphenyl precursor. Researchers have explored various methodologies to optimize the synthesis process, including nucleophilic aromatic substitution and coupling reactions. Recent advancements have focused on improving yield and purity by employing catalytic systems and green chemistry principles. The compound has been characterized using advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography, providing detailed insights into its molecular structure.

Applications in Pharmaceutical Research

One of the most promising areas for 2-(2,6-dimethoxyphenyl)-2-methylpropan-1-amine is its application in drug discovery. The molecule's unique combination of steric bulk and electronic properties makes it an ideal candidate for designing bioactive compounds with specific pharmacological profiles. Recent studies have demonstrated its potential as a building block for developing inhibitors of key enzymes involved in diseases such as cancer and neurodegenerative disorders. Additionally, its ability to form stable complexes with metal ions has opened new avenues for metallo-drug design.

Materials Science and Beyond

Beyond pharmaceuticals, 2-(2,6-dimethoxyphenyl)-2-methylpropan-1-amine has found applications in materials science due to its ability to act as a versatile ligand in coordination chemistry. Researchers have utilized this compound to synthesize novel metal-organic frameworks (MOFs) with potential applications in gas storage and catalysis. Furthermore, its role as a precursor in polymer synthesis has been explored, highlighting its potential in developing advanced materials with tailored properties.

Safety Considerations

While 2-(2,6-dimethoxyphenyl)-2-methylpropan-1-amine exhibits promising properties, it is essential to consider safety aspects during handling and synthesis. The compound should be stored in a cool, dry place away from incompatible substances. Proper personal protective equipment (PPE) should be used during handling to minimize exposure risks.

Conclusion

In conclusion, CAS No. 1601894-74-9, or 2-(2,6-dimethoxyphenyl)-2-methylpropan-1-amine, is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and properties make it an invaluable tool for researchers in pharmaceuticals, materials science, and beyond. As ongoing research continues to uncover new uses for this compound, its significance in both academic and industrial settings is expected to grow further.